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Compound of Interest

Compound Name: 2-Pyridinemethanol hydrochloride

CAS No.: 6329-89-1

Cat. No.: B1601440

Get Quote

CAS: 6329-89-1 | Formula: C₆H₈ClNO | M.W.: 145.59 g/mol Synonyms: 2-

(Hydroxymethyl)pyridine hydrochloride; Pyridin-2-ylmethanol hydrochloride.

Part 1: Core Directive & Risk Profile
The "Why" of Hazard Management
As a Senior Application Scientist, it is critical to understand that 2-Pyridinemethanol
Hydrochloride is not just a simple salt. It acts as a bifunctional intermediate: it possesses a

basic pyridine ring (protonated) and a primary alcohol tail.

In drug discovery (e.g., TRPV3 antagonists) and ligand synthesis, this compound is frequently

converted into 2-chloromethylpyridine hydrochloride via thionyl chloride. Crucial Insight: While

the starting material (2-pyridinemethanol HCl) is a moderate irritant, its downstream product

(the chloromethyl derivative) is a potent alkylating agent with nitrogen-mustard-like properties.

Therefore, safety protocols must account for the entire synthetic workflow, not just the isolated

starting material.
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Parameter Specification / Hazard Logic

Physical State
White to off-white crystalline solid. Highly

Hygroscopic.

GHS Classification
Warning. Acute Tox. 4 (Oral), Skin Irrit. 2, Eye

Irrit. 2A, STOT SE 3.

Key Toxicity

LD50 (Oral, Rat): ~1000–1500 mg/kg

(Estimated from free base data).The

hydrochloride moiety adds corrosive potential to

mucous membranes.

Target Organs
Respiratory system (inhalation of dust), Central

Nervous System (high doses).

Decomposition
Thermal decomposition releases HCl gas

(corrosive) and NOx (toxic).

Part 2: Occupational Hygiene & Engineering
Controls
Engineering Control Logic
Do not rely solely on PPE.[1] The hygroscopic nature of this salt means it will clump and

potentially aerosolize as heavy dust during weighing.

Primary Barrier: All weighing and transfer operations must occur inside a Chemical Fume

Hood or Powder Weighing Station with a face velocity of 80–100 fpm.

Atmosphere Control: Due to its hygroscopicity, store and handle under inert atmosphere

(Nitrogen/Argon) if precise stoichiometry is required for subsequent sensitive catalysis (e.g.,

Pd-catalyzed coupling).

Personal Protective Equipment (PPE) Selection
Hand Protection: Nitrile gloves (0.11 mm minimum) are sufficient for incidental contact.

However, if using in conjunction with Thionyl Chloride (SOCl₂), double-gloving with a Silver

Shield® or Viton® underlayer is mandatory due to the permeation risk of the reagents.
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Respiratory Protection: If working outside a hood (not recommended), use a P95/P100

particulate respirator. The HCl component can sublime; a full-face respirator with acid gas

cartridges is required for spill cleanup.

Part 3: Emergency Response Protocols
Exposure Response Workflow

Inhalation: Immediate removal to fresh air.[1] Mechanism: The HCl salt dissociates on moist

mucous membranes, causing immediate acid irritation.

Skin Contact: Wash with soap and water for 15 minutes.[1] Contraindication: Do not use

organic solvents (ethanol/DMSO) to wash skin; this enhances transdermal absorption of the

pyridine moiety.

Eye Contact: Flush for 15 minutes. Note: The pH of the eye fluid will drop rapidly; immediate

irrigation is vital to prevent corneal opacity.

Spill Management (The Neutralization Logic)
Scenario: A 50g bottle drops and shatters.

Evacuate the immediate area to let dust settle.

Don PPE: Goggles, Nitrile gloves, N95 mask.

Neutralize: Do not just sweep. Cover the spill with Sodium Bicarbonate (NaHCO₃) or a 1:1

mixture of sand and soda ash.

Why? This neutralizes the hydrochloride acid component immediately, preventing HCl gas

release during disposal.

Collect: Sweep the neutralized paste/powder into a hazardous waste container labeled

"Organic Solid with Acid Residue."

Part 4: Synthesis & Stability (Field-Proven Insights)
The "Hidden" Hazard in Synthesis
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Researchers often use this compound to synthesize ligands or drugs. The most common

reaction involves converting the alcohol group to a chloride.

Critical Warning: The reaction of 2-pyridinemethanol HCl with Thionyl Chloride (SOCl₂)

generates 2-Chloromethylpyridine HCl.

Risk: 2-Chloromethylpyridine is unstable as a free base (it self-polymerizes explosively) and

is a potent vesicant (blister agent) even as a salt.

Protocol: When performing this transformation, ensure the reaction vessel is vented through

a caustic scrubber (NaOH trap) to capture evolved SO₂ and HCl gases.

Storage & Incompatibility[2]
Hygroscopicity: Store in a desiccator. Moisture absorption alters the molecular weight,

ruining stoichiometric precision in synthesis.

Incompatibilities:

Strong Oxidizers: Risk of fire/explosion.

Strong Bases: Exothermic deprotonation releases the free base (2-pyridinemethanol),

which is a liquid and may alter the physical containment requirements.

Part 5: Visualizations
Diagram 1: Exposure & Spill Decision Tree
This workflow dictates the logical response to physical exposure or laboratory spills.
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Neutralize:
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Disposal:
Label 'Acidic Organic Waste'
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Caption: Decision logic for immediate response to 2-Pyridinemethanol HCl incidents,

emphasizing neutralization.

Diagram 2: Synthetic Hazard Pathway
This diagram illustrates the escalation of risk when this compound is used in common drug

development workflows.
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Starting Material:
2-Pyridinemethanol HCl
(Irritant, Hygroscopic)

Reaction:
Chlorination

(Releases SO2 + HCl Gas)
Reagent:

Thionyl Chloride (SOCl2)
(Corrosive, Toxic Gas)

Product:
2-Chloromethylpyridine HCl

(Potent Alkylating Agent)
Generates High Hazard

Required Control:
Caustic Scrubber + 
Silver Shield Gloves

Mitigation
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Caption: Risk escalation pathway during the conversion of 2-Pyridinemethanol HCl to its

chloromethyl derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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